Cas no 956779-12-7 (1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 956779-12-7
• MF: C₁₇H₁₃FN₂O₂
• MW: 296.295727491379
• CID: 3107213
• PubChem ID: 3300960
• Update Time: 2025-05-19

1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid
• 1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carboxylicacid
• G19740
• 956779-12-7
• 1-(4-fluorophenyl)-3-(4-methylphenyl)pyrazole-4-carboxylic Acid
• AKOS001083253
• EN300-10102
• GNB77912
• Z56347163
• MFCD06357437
• CS-0221999
• CCG-304960
• SCHEMBL16974093

• Inchi： 1S/C17H13FN2O2/c1-11-2-4-12(5-3-11)16-15(17(21)22)10-20(19-16)14-8-6-13(18)7-9-14/h2-10H,1H3,(H,21,22)
• InChI Key： SLCBEWVMMQNFTN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(=O)O)C(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 296.09610582Da
• Monoisotopic Mass: 296.09610582Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 454.4±40.0 °C at 760 mmHg
• Flash Point: 228.6±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 956779-12-7)

1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 956779-12-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the pyrazole family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a fluorophenyl group at the 4-position and a methylphenyl group at the 3-position of the pyrazole core, contribute to its unique chemical properties and biological interactions.

The fluorine atom in the 4-fluorophenyl moiety is a key structural determinant that influences the compound's metabolic stability, lipophilicity, and binding affinity to biological targets. Fluorinated aromatic compounds are extensively studied due to their ability to modulate enzyme activity, receptor binding, and drug transport mechanisms. In contrast, the methylphenyl group at the 3-position introduces steric bulk and electronic effects that further fine-tune the compound's pharmacokinetic profile. These structural elements collectively enhance the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that 1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid exhibits promising interactions with various biological targets, including enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The pyrazole core itself is known for its role in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses.

In vitro studies have demonstrated that derivatives of this compound exhibit significant inhibitory activity against several key enzymes relevant to human health. For instance, modifications at the 4-carboxylic acid position can enhance binding affinity to protease targets, making it a valuable scaffold for developing novel therapeutics. The fluorine substituent, in particular, has been shown to improve metabolic stability by preventing rapid degradation in vivo. This property is critical for ensuring prolonged bioavailability and therapeutic efficacy.

The synthesis of 1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the desired pyrazole framework efficiently. These synthetic strategies not only improve yield but also enable the introduction of diverse functional groups at strategic positions within the molecule.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research focuses on leveraging its structural features to develop drugs with enhanced selectivity and reduced side effects compared to existing therapeutics. For example, derivatives of this compound have shown promise in preclinical models for treating chronic inflammatory conditions by selectively targeting specific enzymatic pathways without affecting other physiological processes.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into drug candidates can lead to improved pharmacological properties such as increased binding affinity, altered metabolic clearance rates, and enhanced tissue penetration. In the case of 1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid, these effects are particularly pronounced due to its well-designed molecular architecture.

Recent publications highlight the compound's potential as an anti-inflammatory agent by demonstrating its ability to modulate cytokine production and inhibit pro-inflammatory enzyme activity. Additionally, studies suggest that it may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of continued research into this class of compounds.

The development of novel drug candidates often involves rigorous testing across multiple stages, from initial discovery to clinical trials. 1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid represents an early-stage candidate that has shown encouraging results in preliminary studies. Further optimization will be necessary to enhance its therapeutic index and ensure safety for human use. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for translating these promising findings into tangible medical benefits.

The future prospects for this compound are bright, given its versatile structure and potential applications across multiple therapeutic areas. As research progresses, new derivatives may be developed with improved pharmacological profiles tailored to specific diseases or patient populations. The integration of machine learning algorithms into drug discovery pipelines will further accelerate the identification of novel analogs with enhanced efficacy.

In conclusion,1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 956779-12-7) stands as a testament to the power of structural design in medicinal chemistry. Its unique combination of functional groups makes it a compelling scaffold for developing next-generation therapeutics with significant implications for human health.